Cas no 2219408-08-7 (3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219408-08-7
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 6395175
• PubChem ID: 165823306
• Update Time: 2025-05-22

3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid
• 2219408-08-7
• 3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid
• EN300-1708080

• Inchi： 1S/C15H21NO4S/c1-9-5-11(8-21-9)15(6-10(7-15)12(17)18)16-13(19)20-14(2,3)4/h5,8,10H,6-7H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： UCGZEBYUWZFEBO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1(CC(C(=O)O)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.11912932g/mol
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid

Comprehensive Guide to 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2219408-08-7)

The compound 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2219408-08-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This structurally unique compound features a cyclobutane core, a tert-butoxycarbonyl (Boc) protecting group, and a 5-methylthiophene moiety, making it a valuable intermediate in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential in the development of novel therapeutics, particularly in areas such as enzyme inhibition and targeted drug delivery.

One of the key structural features of 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid is its carboxylic acid functional group, which allows for further derivatization and conjugation. The presence of the Boc-protected amine enhances its stability during synthetic processes, making it a preferred choice for multi-step organic synthesis. The 5-methylthiophene ring contributes to its potential bioactivity, as thiophene derivatives are known for their diverse pharmacological properties.

In recent years, the demand for high-purity chemical intermediates like 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid has surged, driven by advancements in small-molecule drug development and precision medicine. This compound is particularly relevant in the synthesis of protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and inflammatory disorders. Its unique structure allows for selective interactions with biological targets, making it a promising candidate for further research.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including cyclobutane ring formation, Boc protection, and thiophene incorporation. Researchers often employ techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. The compound's stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its utility in laboratory settings.

From an industrial perspective, 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. The growing interest in custom synthesis and contract research has led to increased availability of this compound, catering to the needs of academic institutions, pharmaceutical companies, and biotechnology firms. Its role in structure-activity relationship (SAR) studies is particularly noteworthy, as it helps researchers optimize drug candidates for enhanced efficacy and reduced side effects.

Looking ahead, the potential applications of 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid are expected to expand, particularly in the fields of drug discovery and chemical biology. As the pharmaceutical industry continues to explore novel therapeutic targets, compounds with unique scaffolds like this one will remain in high demand. Researchers are also investigating its use in bioconjugation and prodrug development, further broadening its scope in modern medicine.

For those seeking detailed technical information about 3-{(tert-butoxy)carbonylamino}-3-(5-methylthiophen-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2219408-08-7), it is essential to consult reliable sources such as peer-reviewed journals, chemical databases, and manufacturer specifications. Proper handling and storage guidelines should always be followed to ensure safety and maintain the compound's integrity. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.